Cas no 1804102-73-5 (2-Bromomethyl-7-chloro-6-difluoromethoxy-1H-benzimidazole)

• Product Name: 2-Bromomethyl-7-chloro-6-difluoromethoxy-1H-benzimidazole
• CAS No: 1804102-73-5
• MF: C₉H₆BrClF₂N₂O
• MW: 311.510547161102
• CID: 4824628
• Update Time: 2025-06-24

2-Bromomethyl-7-chloro-6-difluoromethoxy-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-7-chloro-6-difluoromethoxy-1H-benzimidazole

• Inchi： 1S/C9H6BrClF2N2O/c10-3-6-14-4-1-2-5(16-9(12)13)7(11)8(4)15-6/h1-2,9H,3H2,(H,14,15)
• InChI Key： UMWMVIKLFHEHIA-UHFFFAOYSA-N
• SMILES： BrCC1=NC2C(=C(C=CC=2N1)OC(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• XLogP3: 3.6
• Topological Polar Surface Area: 37.9

Additional information on 2-Bromomethyl-7-chloro-6-difluoromethoxy-1H-benzimidazole

Introduction to 2-Bromomethyl-7-chloro-6-difluoromethoxy-1H-benzimidazole (CAS No. 1804102-73-5)

2-Bromomethyl-7-chloro-6-difluoromethoxy-1H-benzimidazole, identified by its CAS number 1804102-73-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzimidazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of multiple functional groups, including a bromomethyl moiety, a chloro substituent, and a difluoromethoxy group, makes it a versatile intermediate for the synthesis of various bioactive molecules.

The benzimidazole core is a pivotal scaffold in drug design, exhibiting notable pharmacological properties such as antiviral, anticancer, and antimicrobial activities. The unique substitution pattern in 2-bromomethyl-7-chloro-6-difluoromethoxy-1H-benzimidazole enhances its reactivity and potential utility in medicinal chemistry. Specifically, the bromomethyl group serves as a reactive handle for further functionalization via cross-coupling reactions, while the chloro and difluoromethoxy groups contribute to the compound's electronic properties and binding affinity to biological targets.

In recent years, there has been an increasing interest in developing novel benzimidazole derivatives with enhanced efficacy and reduced toxicity. The structural features of 2-bromomethyl-7-chloro-6-difluoromethoxy-1H-benzimidazole make it an attractive candidate for such endeavors. For instance, studies have demonstrated that modifications at the 5-position of the benzimidazole ring can significantly alter the pharmacokinetic profile of derivatives. The incorporation of electron-withdrawing groups like chloro and electron-donating groups like difluoromethoxy can fine-tune the compound's solubility, metabolic stability, and target interaction.

One of the most compelling aspects of this compound is its potential application in the development of next-generation therapeutics. Researchers have leveraged its reactivity to synthesize novel analogs with improved pharmacological properties. For example, recent publications highlight its use as a precursor in the synthesis of benzimidazole-based kinase inhibitors. These inhibitors are critical in targeted cancer therapies, where precise modulation of enzymatic activity can lead to selective tumor cell death while minimizing side effects.

The difluoromethoxy group in particular has emerged as a key structural element in modern drug discovery. Its ability to enhance binding affinity and metabolic stability has been exploited in numerous high-throughput screening campaigns. In one notable study, derivatives of 2-bromomethyl-7-chloro-6-difluoromethoxy-1H-benzimidazole were screened against a panel of enzymes implicated in viral replication. The results revealed several compounds with potent inhibitory activity, paving the way for new antiviral strategies.

The synthetic utility of this compound is further underscored by its role in constructing complex molecular architectures. The presence of both electrophilic and nucleophilic centers allows for diverse synthetic pathways, enabling chemists to explore intricate scaffolds with tailored biological activities. This flexibility is particularly valuable in fragment-based drug design approaches, where small molecular building blocks are incrementally modified to optimize target engagement.

From a computational chemistry perspective, the electronic distribution around the benzimidazole ring in 2-bromomethyl-7-chloro-6-difluoromethoxy-1H-benzimidazole has been extensively studied using density functional theory (DFT) methods. These calculations have provided insights into how subtle changes in substitution patterns can influence molecular interactions with biological targets. Such knowledge is instrumental in rationalizing experimental observations and guiding the design of more effective drug candidates.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate for large-scale production of active pharmaceutical ingredients (APIs). Efficient synthetic routes have been developed to incorporate this scaffold into more complex molecules while maintaining high yields and purity standards. Process optimization efforts have focused on minimizing waste generation and improving scalability, aligning with green chemistry principles.

In conclusion,2-Bromomethyl-7-chloro-6-difluoromethoxy-1H-benzimidazole (CAS No. 1804102-73-5) represents a promising tool in medicinal chemistry research. Its unique structural features offer multiple avenues for exploration in drug discovery, particularly in oncology and antiviral therapies. As our understanding of molecular interactions continues to evolve, compounds like this will remain at the forefront of innovation, driving advancements that translate into improved patient outcomes.